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Compound of Interest

Compound Name: 4-Phenylmorpholin-3-one

Cat. No.: B154935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Phenylmorpholin-3-one (CAS

No. 29518-11-4), a key chemical intermediate. The document details its chemical and physical

properties, provides established synthesis protocols, and discusses its primary application in

the pharmaceutical industry. Due to the limited publicly available data on the direct biological

activity of 4-Phenylmorpholin-3-one, this guide focuses on its role as a crucial building block

in the synthesis of the anticoagulant drug Rivaroxaban.

Chemical and Physical Properties
4-Phenylmorpholin-3-one is a solid, off-white compound at room temperature.[1] Its core

structure consists of a morpholin-3-one ring with a phenyl group attached to the nitrogen atom.

Table 1: Physicochemical Properties of 4-Phenylmorpholin-3-one
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Property Value Reference

CAS Number 29518-11-4 [1][2][3][4]

Molecular Formula C₁₀H₁₁NO₂ [1][3][5]

Molecular Weight 177.20 g/mol [1][4][5][6]

Appearance Off-White Solid [1]

Melting Point 113-114 °C [3]

Boiling Point (Predicted) 395.2 ± 35.0 °C [3]

Density (Predicted) 1.187 g/cm³ [3]

pKa (Predicted) 0.27 ± 0.20 [3]

Solubility
Chloroform (Slightly), DMSO

(Slightly)
[3]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2][3]

InChI Key
SIWXCJHUZAEIAE-

UHFFFAOYSA-N
[2][6]

SMILES
O=C1COCCN1C2=CC=CC=C

2
[6]

Synthesis Protocols
Several methods for the synthesis of 4-Phenylmorpholin-3-one have been reported, primarily

involving the reaction of 2-anilinoethanol with chloroacetyl chloride.

Method 1: Synthesis using Sodium Hydroxide
This protocol describes a common method for the preparation of 4-Phenylmorpholin-3-one.

Experimental Protocol:

Dissolve 2-anilinoethanol (1.0 equivalent) in ethanol at room temperature.
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Add water to the solution with stirring.

Heat the solution to approximately 38-43 °C.

Simultaneously add chloroacetyl chloride (approximately 3 equivalents) and a 45% aqueous

sodium hydroxide solution, maintaining the pH between 12 and 12.5.

Stir the reaction mixture at this temperature and pH for about 10 minutes.

Cool the mixture to 2 °C and continue stirring for 30 minutes.

Collect the precipitated solid by filtration.

Wash the solid with cold demineralized water.

Dry the product under reduced pressure at 50 °C to a constant mass.

Expected Yield: Approximately 80%

Method 2: Alternative Synthesis in Isopropanol
This method utilizes isopropanol as the solvent and maintains a neutral to slightly basic pH.

Experimental Protocol:

Heat a solution of N-phenylethanolamine (1.0 equivalent) in isopropanol to 40 °C.

Simultaneously add chloroacetyl chloride (3.0 equivalents) and 10 N sodium hydroxide

solution dropwise, maintaining the reaction pH between 7 and 8.

After the addition is complete, continue stirring at 40 °C for 10 minutes.

Cool the reaction mixture to 0 °C and stir for an additional hour.

Collect the resulting white solid by filtration.

Wash the solid with cold water.

Dry the product to afford 4-phenylmorpholin-3-one.[3]
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Expected Yield: Approximately 62%[3]
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Caption: General synthesis workflow for 4-Phenylmorpholin-3-one.

Application in Drug Development
The primary and most well-documented application of 4-Phenylmorpholin-3-one is its use as

a key starting material in the synthesis of Rivaroxaban.[7] Rivaroxaban is a potent, orally

bioavailable, direct factor Xa inhibitor used for the prevention and treatment of thromboembolic

disorders.[2]

The synthesis of Rivaroxaban from 4-Phenylmorpholin-3-one involves a nitration step to form

4-(4-nitrophenyl)-3-morpholinone, followed by reduction of the nitro group to an amino group,

and subsequent elaboration to the final drug molecule.[7]
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Caption: Role of 4-Phenylmorpholin-3-one in Rivaroxaban synthesis.

Biological Activity
There is limited information available in the public domain regarding the intrinsic

pharmacological or biological activity of 4-Phenylmorpholin-3-one itself. One source mentions

its use in studies to evaluate bactericidal activity, however, no specific data or publications were

identified to elaborate on this.[3] Its significance in the context of biological systems is primarily

as a precursor to pharmacologically active molecules like Rivaroxaban. The biological activity

of Rivaroxaban is well-characterized and is not a direct property of 4-Phenylmorpholin-3-one.

Safety Information
Table 2: GHS Hazard and Precautionary Statements

Category Statement Reference

Signal Word Warning [2]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]
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For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.

Conclusion
4-Phenylmorpholin-3-one is a well-characterized chemical compound with established

synthesis routes. Its primary importance for the scientific and drug development community lies

in its role as a key intermediate in the manufacturing of the anticoagulant drug Rivaroxaban.

While direct biological activity data for 4-Phenylmorpholin-3-one is scarce, its utility as a

synthetic building block is firmly established. This guide provides essential physicochemical

data and detailed synthesis protocols to support researchers and professionals working with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4-Phenylmorpholin-3-one (CAS No.
29518-11-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154935#4-phenylmorpholin-3-one-cas-number-
29518-11-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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